Cas no 80761-36-0 (1H-Benzimidazole,2-(ethoxymethyl)-)

1H-Benzimidazole,2-(ethoxymethyl)- structure
80761-36-0 structure
Product name:1H-Benzimidazole,2-(ethoxymethyl)-
CAS No:80761-36-0
MF:C10H12N2O
MW:176.215082168579
CID:707808

1H-Benzimidazole,2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(ethoxymethyl)-
    • 1H-Benzimidazole,2-(ethoxymethyl)-(9CI)
    • 1H-Benzimidazole, 2-(ethoxymethyl)-
    • Inchi: 1S/C10H12N2O/c1-2-13-7-10-11-8-5-3-4-6-9(8)12-10/h3-6H,2,7H2,1H3,(H,11,12)
    • InChI Key: VVJGFXIWZSDXFT-UHFFFAOYSA-N
    • SMILES: C1(COCC)NC2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 176.095
  • Monoisotopic Mass: 176.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8

1H-Benzimidazole,2-(ethoxymethyl)- Related Literature

Recommend Articles

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.